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Cat. No.: B15047453 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

characteristics of 5-amino-1H-indazole powder. Due to the potential ambiguity with the

requested "5-amino-1H-indazol-6-ol," for which no direct data exists in the public domain, this

document focuses on the well-characterized and commercially available isomer, 5-amino-1H-

indazole. It is presumed that this is the compound of primary interest. This guide includes a

summary of its physical properties, detailed experimental protocols for its characterization, and

a discussion of its role as a synthetic intermediate. Limited information on the related

compound, 6-amino-1H-indazol-5-ol, is also provided for comparative purposes.

Introduction
Indazole derivatives are a significant class of heterocyclic compounds in medicinal chemistry,

exhibiting a wide range of biological activities, including anti-tumor, anti-inflammatory, and

analgesic properties. 5-Amino-1H-indazole serves as a crucial building block in the synthesis of

more complex molecules, including kinase inhibitors and other therapeutic agents. A thorough

understanding of its physical and chemical properties is essential for its effective use in

research and development.
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Physical and Chemical Properties of 5-Amino-1H-
Indazole
The physical and chemical properties of 5-amino-1H-indazole are summarized in the tables

below.

Table 1: General and Physical Properties
Property Value Source

Appearance

White to red to brown or purple

to pink to gray crystals,

crystalline powder, or lumps

[1]

Melting Point 175-178 °C

Solubility 17.9 µg/mL (at pH 7.4) [2]

Solid Density 1400.00 kg/m ³ (at 295.10 K) [3]

Table 2: Chemical Identifiers and Molecular Properties
Property Value Source

CAS Number 19335-11-6 [1]

Molecular Formula C₇H₇N₃ [1]

Molecular Weight 133.15 g/mol [2]

IUPAC Name 1H-indazol-5-amine [1][2]

InChI Key
XBTOSRUBOXQWBO-

UHFFFAOYSA-N
[1][2]

SMILES Nc1ccc2[nH]ncc2c1

Experimental Protocols
The following sections detail the experimental methodologies for the characterization of 5-

amino-1H-indazole powder.
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Synthesis of 5-Amino-1H-Indazole (Plausible Route)
A common synthetic route to amino-substituted indazoles involves the reduction of the

corresponding nitro-indazole. The following is a generalized protocol based on standard

organic chemistry transformations.

Reaction: Reduction of 5-Nitro-1H-indazole

Materials: 5-Nitro-1H-indazole, a reducing agent (e.g., tin(II) chloride dihydrate (SnCl₂·2H₂O)

in ethanol, or catalytic hydrogenation with H₂/Pd-C), hydrochloric acid (if using SnCl₂),

sodium bicarbonate solution, ethyl acetate, anhydrous magnesium sulfate.

Procedure:

Dissolve 5-nitro-1H-indazole in a suitable solvent such as ethanol in a round-bottom flask.

If using tin(II) chloride, add the reducing agent in excess along with concentrated

hydrochloric acid.

Heat the mixture to reflux and monitor the reaction by thin-layer chromatography (TLC)

until the starting material is consumed.

Cool the reaction mixture to room temperature and neutralize with a saturated solution of

sodium bicarbonate.

Extract the aqueous layer with ethyl acetate.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure to yield crude 5-

amino-1H-indazole.

Purify the crude product by recrystallization or column chromatography.
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Plausible synthetic workflow for 5-amino-1H-indazole.

Melting Point Determination
Apparatus: Melting point apparatus, capillary tubes (sealed at one end), thermometer.

Procedure:

Ensure the 5-amino-1H-indazole powder is dry and finely ground.

Pack a small amount of the powder into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block rapidly to about 15-20 °C below the expected melting point (175-178 °C).

Decrease the heating rate to 1-2 °C per minute.

Record the temperature at which the first drop of liquid appears (T₁) and the temperature

at which the entire sample becomes a clear liquid (T₂).

The melting point is reported as the range T₁ - T₂.

Fourier-Transform Infrared (FTIR) Spectroscopy
Apparatus: FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Procedure:
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Record a background spectrum of the clean, empty ATR crystal.

Place a small amount of the 5-amino-1H-indazole powder onto the ATR crystal, ensuring

complete coverage of the crystal surface.

Apply pressure using the anvil to ensure good contact between the sample and the

crystal.

Acquire the FTIR spectrum of the sample, typically in the range of 4000-400 cm⁻¹.

Clean the ATR crystal and anvil thoroughly with a suitable solvent (e.g., isopropanol) after

the measurement.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
Apparatus: NMR spectrometer, NMR tubes, deuterated solvent (e.g., DMSO-d₆ or CDCl₃),

micropipette.

Procedure:

Dissolve approximately 5-10 mg of 5-amino-1H-indazole powder in about 0.6-0.7 mL of a

suitable deuterated solvent in a small vial.

Transfer the solution to an NMR tube using a micropipette.

Place the NMR tube in the spectrometer's probe.

Acquire the ¹H NMR spectrum according to the instrument's standard operating

procedures.

Process the spectrum by applying Fourier transformation, phase correction, and baseline

correction.
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Experimental workflow for physical characterization.

Related Compound: 6-Amino-1H-indazol-5-ol
Limited information is available for 6-amino-1H-indazol-5-ol. It is listed with the CAS Number

724767-14-0. Spectroscopic data such as NMR, HPLC, and LC-MS may be available from

commercial suppliers upon request.

Conclusion
This technical guide provides essential data on the physical and chemical characteristics of 5-

amino-1H-indazole powder, along with detailed protocols for its characterization. The

information presented is intended to support researchers and scientists in the effective handling

and application of this important synthetic intermediate in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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